Cas no 2228581-62-0 (tert-butyl N-1-(6-bromopyridin-3-yl)-2-oxoethylcarbamate)

• Product Name: tert-butyl N-1-(6-bromopyridin-3-yl)-2-oxoethylcarbamate
• CAS No: 2228581-62-0
• MF: C₁₂H₁₅BrN₂O₃
• MW: 315.163102388382
• CID: 6228709
• PubChem ID: 165776727
• Update Time: 2025-06-09

tert-butyl N-1-(6-bromopyridin-3-yl)-2-oxoethylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-1-(6-bromopyridin-3-yl)-2-oxoethylcarbamate
• EN300-1874160
• tert-butyl N-[1-(6-bromopyridin-3-yl)-2-oxoethyl]carbamate
• 2228581-62-0

• Inchi： 1S/C12H15BrN2O3/c1-12(2,3)18-11(17)15-9(7-16)8-4-5-10(13)14-6-8/h4-7,9H,1-3H3,(H,15,17)
• InChI Key： SJTFFYWWFYGKMP-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C=N1)C(C=O)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 314.02660g/mol
• Monoisotopic Mass: 314.02660g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 68.3Ų

Additional information on tert-butyl N-1-(6-bromopyridin-3-yl)-2-oxoethylcarbamate

Research Brief on tert-Butyl N-1-(6-Bromopyridin-3-yl)-2-Oxoethylcarbamate (CAS: 2228581-62-0)

The compound tert-butyl N-1-(6-bromopyridin-3-yl)-2-oxoethylcarbamate (CAS: 2228581-62-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its bromopyridine and carbamate functional groups, serves as a versatile intermediate in the synthesis of biologically active compounds, particularly in the development of kinase inhibitors and other therapeutic agents. Recent studies have explored its utility in medicinal chemistry, highlighting its potential in drug discovery pipelines.

One of the primary applications of tert-butyl N-1-(6-bromopyridin-3-yl)-2-oxoethylcarbamate lies in its role as a key building block for the synthesis of small-molecule inhibitors targeting protein kinases. Kinases are critical regulators of cellular signaling pathways, and their dysregulation is implicated in various diseases, including cancer and inflammatory disorders. Researchers have utilized this compound to develop novel inhibitors with improved selectivity and potency, as demonstrated in recent publications in journals such as the Journal of Medicinal Chemistry and Bioorganic & Medicinal Chemistry Letters.

In a 2023 study, scientists employed tert-butyl N-1-(6-bromopyridin-3-yl)-2-oxoethylcarbamate as a precursor for the synthesis of pyridine-based kinase inhibitors. The study reported a multi-step synthetic route, starting with the bromopyridine moiety, followed by carbamate protection and subsequent functionalization. The resulting compounds exhibited nanomolar inhibitory activity against specific kinase targets, underscoring the compound's value in drug design. Structural-activity relationship (SAR) analyses further elucidated the importance of the bromine atom and carbamate group in modulating binding affinity.

Beyond kinase inhibition, recent research has also investigated the compound's potential in other therapeutic areas. For instance, a 2024 preprint highlighted its use in the development of antimicrobial agents, where derivatives of tert-butyl N-1-(6-bromopyridin-3-yl)-2-oxoethylcarbamate demonstrated activity against resistant bacterial strains. This aligns with the growing need for novel antibiotics to address the global antimicrobial resistance crisis.

From a synthetic chemistry perspective, advancements in the scalable production of tert-butyl N-1-(6-bromopyridin-3-yl)-2-oxoethylcarbamate have been reported. Recent patents describe optimized reaction conditions that improve yield and purity, addressing previous challenges in large-scale synthesis. These developments are critical for ensuring the compound's availability for both academic and industrial research.

In conclusion, tert-butyl N-1-(6-bromopyridin-3-yl)-2-oxoethylcarbamate (CAS: 2228581-62-0) continues to be a valuable tool in chemical biology and pharmaceutical research. Its versatility as a synthetic intermediate, coupled with its role in the development of kinase inhibitors and antimicrobial agents, positions it as a compound of significant interest. Ongoing research is expected to further expand its applications, particularly in targeted therapies and drug discovery.